Cas no 2203842-93-5 (Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride)

Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride is a heterocyclic compound featuring a fused pyrido-diazepine core with a carboxylate ester and methoxy substituents. Its structural complexity makes it a valuable intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules targeting neurological and cardiovascular systems. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. The presence of multiple functional groups allows for further derivatization, enabling tailored modifications for specific applications. This compound is characterized by high purity and consistent performance, making it suitable for research and development in medicinal chemistry. Its well-defined synthetic pathway ensures reproducibility for industrial-scale production.
Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride structure
2203842-93-5 structure
Product Name:Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride
CAS No:2203842-93-5
MF:C12H17ClN2O4
MW:288.727382421494
MDL:MFCD30726649
CID:4784151
Update Time:2025-06-08

Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride
    • MDL: MFCD30726649
    • Inchi: 1S/C12H16N2O4.ClH/c1-17-9-7-10(15)14-6-5-13-4-3-8(14)11(9)12(16)18-2;/h7,13H,3-6H2,1-2H3;1H
    • InChI Key: ITOIVHOBLLHHMC-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=CC(N2CCNCCC2=C1C(=O)OC)=O

Computed Properties

  • Exact Mass: 288.0876847 g/mol
  • Monoisotopic Mass: 288.0876847 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 439
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 288.73
  • Topological Polar Surface Area: 67.9

Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
176495-1g
Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride
2203842-93-5
1g
$900.00 2023-09-07
Matrix Scientific
176495-5g
Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride
2203842-93-5
5g
$2250.00 2023-09-07

Additional information on Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride

Comprehensive Overview of Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride (CAS No. 2203842-93-5)

The compound Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride (CAS No. 2203842-93-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and medicinal chemistry research. Its unique hexahydropyrido[1,2-d][1,4]diazepine core and functional groups, including the methoxy and carboxylate moieties, make it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its structural similarity to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride has surged, driven by advancements in synthetic chemistry and computational drug design. This compound's CAS No. 2203842-93-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability studies, which aligns with current trends in optimizing drug-like properties.

The synthesis of Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride involves multi-step organic reactions, often leveraging modern techniques such as microwave-assisted synthesis or flow chemistry. These methods address the growing need for efficient and scalable production of complex molecules. The compound's pyrido[1,2-d][1,4]diazepine scaffold is also a focal point for researchers exploring its interactions with enzymes or receptors, a topic frequently discussed in forums and publications.

From a therapeutic perspective, the 9-methoxy and 7-oxo functional groups in this compound suggest potential bioactivity, possibly mimicking natural products with known pharmacological effects. This has led to speculation about its utility in areas such as neurology or oncology, though rigorous preclinical studies are needed. The inclusion of hydrochloride in its name highlights its salt form, a detail often queried by chemists evaluating its physicochemical properties.

As the pharmaceutical industry shifts toward personalized medicine, compounds like Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride (CAS No. 2203842-93-5) are gaining traction. Its structural complexity aligns with the trend of designing highly specific molecules to minimize off-target effects. Online searches for "synthesis of hexahydropyrido[1,4]diazepine derivatives" or "bioactivity of methoxy-substituted diazepines" reflect this interest, further underscoring the compound's significance.

In conclusion, Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride represents a compelling area of study for chemists and pharmacologists alike. Its CAS No. 2203842-93-5 serves as a key identifier in global chemical databases, facilitating collaborative research. With ongoing advancements in synthetic methodologies and biological screening, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.

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